methyl 4-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate

• IUPAC Name: methyl 4-[[1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H17ClN2O4/c1-28-21(27)15-4-9-18(10-5-15)23-20(26)16-6-11-19(25)24(13-16)12-14-2-7-17(22)8-3-14/h2-11,13H,12H2,1H3,(H,23,26)
• InChI Key: NEXJQCUQLZUULM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C21H17ClN2O4
• Molecular Weight: 396.8 g/mol

Description

The compound “methyl 4-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom. It also has a chlorophenyl group, which is a phenyl group (a ring of 6 carbon atoms) with a chlorine atom attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyridine ring might be formed through a condensation reaction. The chlorophenyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. For example, the pyridine ring is basic and might be expected to undergo reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Anti-inflammatory Activity

. Anti-inflammatory drugs reduce inflammation and swelling. They are used to treat conditions such as arthritis, autoimmune diseases, pain, and fever.

Antimicrobial Activity

. Antimicrobial substances inhibit the growth of microorganisms such as bacteria, fungi, or protozoans.

Antiviral Activity

. Antiviral drugs are a class of medication used specifically for treating viral infections.

Antitumor or Cytotoxic Drug Molecules

. These are drugs which inhibit cell division and, thus, hinder the growth and proliferation of cancer cells.

Anti-allergic Activities

A series of novel derivatives were designed, synthesized, and tested for in vivo anti-allergic activities. .

Photochemical Applications

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Chemotherapeutic Agents

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it might pose a dust explosion hazard. If it’s a liquid, it might be a fire hazard.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it might be studied further as a potential drug.